Cas no 1351597-88-0 (1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-4-(2-phenyl-1H-imidazol-1-yl)methylpiperidine)

• Product Name: 1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-4-(2-phenyl-1H-imidazol-1-yl)methylpiperidine
• CAS No: 1351597-88-0
• MF: C₁₉H₂₁N₅OS
• MW: 367.467941999435
• CID: 6222060
• PubChem ID: 56763988
• Update Time: 2025-07-09

1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-4-(2-phenyl-1H-imidazol-1-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-4-(2-phenyl-1H-imidazol-1-yl)methylpiperidine
• AKOS024519556
• (4-methyl-1,2,3-thiadiazol-5-yl)(4-((2-phenyl-1H-imidazol-1-yl)methyl)piperidin-1-yl)methanone
• (4-methylthiadiazol-5-yl)-[4-[(2-phenylimidazol-1-yl)methyl]piperidin-1-yl]methanone
• F5822-1102
• 1351597-88-0
• VU0521370-1
• 1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-4-[(2-phenyl-1H-imidazol-1-yl)methyl]piperidine

• Inchi： 1S/C19H21N5OS/c1-14-17(26-22-21-14)19(25)23-10-7-15(8-11-23)13-24-12-9-20-18(24)16-5-3-2-4-6-16/h2-6,9,12,15H,7-8,10-11,13H2,1H3
• InChI Key： MZRNBUBHKUKFLI-UHFFFAOYSA-N
• SMILES： S1C(=C(C)N=N1)C(N1CCC(CN2C=CN=C2C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 367.14668148g/mol
• Monoisotopic Mass: 367.14668148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 92.2Ų

Additional information on 1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-4-(2-phenyl-1H-imidazol-1-yl)methylpiperidine

Recent Advances in the Study of 1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-4-(2-phenyl-1H-imidazol-1-yl)methylpiperidine (CAS: 1351597-88-0)

The compound 1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-4-(2-phenyl-1H-imidazol-1-yl)methylpiperidine (CAS: 1351597-88-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways, particularly those involving inflammation and immune response. The structural combination of a thiadiazole ring and an imidazole moiety suggests a high affinity for certain enzyme targets, making it a promising candidate for further pharmacological investigation. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding mechanisms and optimize its pharmacokinetic properties.

One of the key findings from recent publications is the compound's efficacy in preclinical models of autoimmune diseases. In vitro and in vivo studies have demonstrated its ability to selectively inhibit pro-inflammatory cytokines, thereby reducing tissue damage and improving disease outcomes. These results have spurred interest in developing derivatives with enhanced selectivity and reduced off-target effects, paving the way for potential clinical trials in the near future.

In addition to its immunomodulatory effects, 1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-4-(2-phenyl-1H-imidazol-1-yl)methylpiperidine has shown promise in oncology research. Preliminary data indicate that it may interfere with cancer cell proliferation by targeting specific signaling pathways involved in cell cycle regulation. Further mechanistic studies are underway to validate these findings and explore its potential as part of combination therapies.

The synthesis of this compound has also been a focus of recent research, with efforts directed toward improving yield and scalability. Novel synthetic routes have been proposed, leveraging green chemistry principles to minimize environmental impact while maintaining high purity and efficacy. These advancements are critical for ensuring the compound's viability in large-scale pharmaceutical production.

In conclusion, 1-(4-methyl-1,2,3-thiadiazole-5-carbonyl)-4-(2-phenyl-1H-imidazol-1-yl)methylpiperidine (CAS: 1351597-88-0) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities and potential therapeutic applications underscore the need for continued investigation. Future studies should focus on elucidating its precise mechanisms of action, optimizing its pharmacological profile, and advancing it through the drug development pipeline.